Cas no 946344-05-4 (4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzamide)

• Product Name: 4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzamide
• CAS No: 946344-05-4
• MF: C₁₇H₁₇ClN₂O₄S
• MW: 380.845882177353
• CID: 5516300
• Update Time: 2025-08-05

4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]benzamide
• 4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzamide

• Inchi： 1S/C17H17ClN2O4S/c1-24-16-8-7-14(20-9-2-10-25(20,22)23)11-15(16)19-17(21)12-3-5-13(18)6-4-12/h3-8,11H,2,9-10H2,1H3,(H,19,21)
• InChI Key： ZVQCUNDHFLMRSZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1OC)(=O)C1=CC=C(Cl)C=C1

Additional information on 4-chloro-N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylbenzamide

4-Chloro-N-(5-(1,1-Dioxo-1λ6,2-Thiazolidin-2-Yl)-2-Methoxyphenyl)Benzamide (CAS No. 946344-05-4): A Comprehensive Overview

The compound 4-chloro-N-(5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl)benzamide (CAS No. 946344-05-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzamide moiety, a chloro group, and a thiazolidine ring system with a methoxy substituent. The benzamide group is a common structural motif in pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of thiazolidine derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The thiazolidine ring system, which is present in this compound, has been shown to exhibit interesting biological activities, including anti-inflammatory and antioxidant properties. The presence of the methoxy group further enhances the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of CAS No. 946344-05-4 involves a multi-step process that typically begins with the preparation of the thiazolidine ring system. This is followed by the introduction of the methoxy and chloro groups through carefully controlled substitution reactions. The final step involves the coupling of the benzamide moiety using appropriate coupling agents under optimized conditions.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. Researchers have explored the use of benzamide derivatives as carriers for drugs due to their ability to form stable complexes with biological molecules. The thiazolidine ring system in this compound has also been shown to improve drug stability and reduce side effects by controlling the release rate of active pharmaceutical ingredients (APIs).

In addition to its pharmaceutical applications, CAS No. 946344-05-4 has also been studied for its role in catalytic processes within organic chemistry. The molecule's unique structure allows it to act as a catalyst in various reactions, including nucleophilic substitutions and condensation reactions. This has led to its use in the synthesis of complex organic molecules that are otherwise difficult to prepare using traditional methods.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into the molecule's electronic properties and its ability to interact with biological targets at the molecular level. Such information is invaluable for designing more effective drugs with improved pharmacokinetic profiles.

The methoxy group in this compound plays a crucial role in modulating its physical and chemical properties. For instance, it increases the molecule's lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets. This makes it particularly useful in the development of drugs targeting intracellular pathogens such as viruses and bacteria.

Furthermore, the presence of the chloro group introduces additional functional diversity into the molecule. Chlorine atoms are known to enhance both the stability and reactivity of organic compounds, depending on their position within the structure. In this case, the chloro group contributes to both the molecule's stability during synthesis and its reactivity during interactions with biological systems.

Recent research has also focused on the potential of this compound as an intermediate in the synthesis of more complex molecules with enhanced biological activities. By modifying specific parts of its structure while retaining key functional groups like the benzamide moiety and thiazolidine ring system, chemists can create derivatives with tailored properties for specific therapeutic applications.

In conclusion, CAS No. 946344-05-4, or 4-chloro-N-(5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl)benzamide, represents a significant advancement in modern organic chemistry due to its versatile structure and wide-ranging applications across various fields such as pharmaceuticals and catalysis.